Cas no 1263361-02-9 (Perfluorohexylphosphonic Acid 4-Methylbenzamine)

• Product Name: Perfluorohexylphosphonic Acid 4-Methylbenzamine
• CAS No: 1263361-02-9
• MF: C₁₃H₁₁F₁₃NO₃P
• MW: 507.184350252151
• CID: 1060160
• Update Time: 2025-06-03

Perfluorohexylphosphonic Acid 4-Methylbenzamine Chemical and Physical Properties

Names and Identifiers

• Perfluorohexylphosphonic Acid 4-Methylbenzamine
• Perfluorohexylphosph
• (Tridecafluorohexyl)phosphonic acid--4-methylaniline (1/1)
• FGPWDBUGVSWIGE-UHFFFAOYSA-N
• Phosphonic acid, P-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-, compd. with 4-methylbenzenamine (1:1)
• 4-Methylaniline;1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylphosphonic acid

• Inchi： 1S/C7H9N.C6H2F13O3P/c1-6-2-4-7(8)5-3-6;7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)23(20,21)22/h2-5H,8H2,1H3;(H2,20,21,22)
• InChI Key： FGPWDBUGVSWIGE-UHFFFAOYSA-N
• SMILES： P(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(O)O.NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 565
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl phosphonic acid and derivatives

Additional information on Perfluorohexylphosphonic Acid 4-Methylbenzamine

Comprehensive Overview of Perfluorohexylphosphonic Acid 4-Methylbenzamine (CAS No. 1263361-02-9)

Perfluorohexylphosphonic Acid 4-Methylbenzamine (CAS No. 1263361-02-9) is a specialized fluorinated organic compound that has garnered significant attention in advanced material science and industrial applications. This compound combines the unique properties of perfluorohexylphosphonic acid and 4-methylbenzamine, making it a versatile candidate for surface modification, coatings, and nanotechnology. Its molecular structure features a perfluorohexyl chain, known for its hydrophobic and oleophobic characteristics, coupled with a phosphonic acid group that enhances adhesion to various substrates. The inclusion of 4-methylbenzamine further contributes to its reactivity and compatibility with polymer matrices.

In recent years, the demand for fluorinated compounds like Perfluorohexylphosphonic Acid 4-Methylbenzamine has surged due to their applications in water-repellent coatings, anti-fouling surfaces, and electronic materials. Researchers and industries are particularly interested in its potential for creating self-cleaning surfaces and low-energy coatings, which align with the global push toward sustainability and energy efficiency. The compound's ability to form stable monolayers on metals and oxides has also made it a subject of study in corrosion inhibition and nanofabrication.

The synthesis and characterization of CAS No. 1263361-02-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for its performance in high-precision applications. Notably, the perfluorohexyl moiety provides exceptional chemical stability, while the phosphonic acid group enables strong binding to surfaces, making it ideal for functionalized materials and hybrid composites.

One of the most frequently asked questions about Perfluorohexylphosphonic Acid 4-Methylbenzamine revolves around its environmental impact. While fluorinated compounds are often scrutinized for their persistence, this derivative is designed with green chemistry principles in mind. Its efficiency at low concentrations reduces the overall environmental footprint, and ongoing research aims to optimize its biodegradability. This aligns with the growing consumer and regulatory focus on eco-friendly chemicals and sustainable manufacturing.

In the realm of electronics, CAS No. 1263361-02-9 has shown promise in the development of organic semiconductors and flexible electronics. Its ability to modify interfacial properties enhances charge transport, which is crucial for next-generation devices. Additionally, the compound's thermal stability makes it suitable for high-temperature processes, a key requirement in printed electronics and thin-film technologies.

Another area of interest is the use of Perfluorohexylphosphonic Acid 4-Methylbenzamine in biomedical applications. Its bioinert properties and compatibility with biological systems have sparked investigations into its use for drug delivery systems and medical device coatings. The compound's potential to reduce protein adsorption and bacterial adhesion could revolutionize implantable devices and diagnostic tools.

From a commercial perspective, the market for fluorinated phosphonic acids is expanding, driven by innovations in smart materials and nanotechnology. Companies specializing in high-performance coatings and advanced materials are increasingly incorporating CAS No. 1263361-02-9 into their product portfolios. Its versatility and performance under extreme conditions make it a valuable asset in industries ranging from aerospace to consumer electronics.

In conclusion, Perfluorohexylphosphonic Acid 4-Methylbenzamine (CAS No. 1263361-02-9) represents a cutting-edge solution for modern material challenges. Its unique combination of properties addresses critical needs in sustainability, electronics, and healthcare, positioning it as a compound of significant scientific and industrial relevance. As research continues to uncover new applications, its role in shaping future technologies is expected to grow exponentially.